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Solubility of Barium Hydroxide Hydrate in Water:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of barium hydroxide
hydrate in water at various temperatures. It is designed to be a comprehensive resource for

researchers, scientists, and professionals in drug development who require precise data and

methodologies for their work. This document outlines the solubility data in a clear, tabular

format, details the experimental protocols for its determination, and provides a visual

representation of the experimental workflow.

Introduction
Barium hydroxide, particularly in its hydrated forms (primarily the octahydrate, Ba(OH)₂·8H₂O),

is an inorganic compound with significant applications in various scientific and industrial fields.

Its solubility in water is a critical physical property that influences its use in chemical synthesis,

analytical chemistry, and various manufacturing processes. A thorough understanding of its

temperature-dependent solubility is essential for optimizing reaction conditions, developing

purification methods, and ensuring the quality and efficacy of related products. Barium

hydroxide is considered a strong base, and its aqueous solutions are alkaline.[1][2] The

octahydrate is more commonly used due to its higher solubility in water and methanol

compared to the monohydrate form.
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Solubility Data
The solubility of barium hydroxide in water increases significantly with temperature. This

positive correlation is a key characteristic that can be leveraged in various applications, such as

crystallization processes. The quantitative data on the solubility of barium hydroxide hydrate
in water at different temperatures is summarized in the table below.

Temperature (°C)
Solubility (g
Ba(OH)₂ / 100 g
H₂O)

Solubility (wt %) Molarity (mol/L)

0 1.67 1.65 0.098

15 5.6 - 0.327

20 3.89 3.74 0.227

25 4.91 - 0.287

40 8.22 7.60 0.480

60 20.94 17.32 1.223

80 101.4 50.35 5.928

Note: The data presented is a compilation from various sources. Molarity is calculated based

on the solubility in g/100g H₂O and the molar mass of anhydrous Ba(OH)₂ (171.34 g/mol ),

assuming the density of the solution is approximately that of water. The solubility at 15°C was

reported as 56 mg/ml.[3]

Experimental Protocols for Solubility Determination
The determination of the solubility of barium hydroxide hydrate can be performed using

several established methods. The choice of method may depend on the required accuracy,

available equipment, and the specific experimental conditions. Below are detailed protocols for

two common and reliable methods: the gravimetric method and the titrimetric method.

Gravimetric Method
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The gravimetric method is a straightforward and accurate technique for determining solubility. It

involves preparing a saturated solution, separating a known volume of the solution, evaporating

the solvent, and weighing the remaining solute.

Materials and Apparatus:

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O)

Deionized water

Thermostatic water bath

Conical flasks with stoppers

Filter funnel and filter paper

Volumetric pipette (e.g., 25 mL)

Evaporating dish

Analytical balance

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of barium hydroxide octahydrate to a conical flask containing a

known volume of deionized water.

Stopper the flask and place it in a thermostatic water bath set to the desired temperature.

Allow the solution to equilibrate for a sufficient period (e.g., 24 hours), with intermittent

shaking, to ensure saturation. The presence of undissolved solid at the bottom of the flask

indicates a saturated solution.

Sample Collection:
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Carefully filter the saturated solution at the same temperature to remove any undissolved

solid.

Using a pre-heated or pre-cooled volumetric pipette (to the experimental temperature),

accurately transfer a specific volume (e.g., 25 mL) of the clear filtrate to a pre-weighed

evaporating dish.

Evaporation and Weighing:

Carefully evaporate the water from the evaporating dish using a gentle heat source (e.g., a

steam bath or a drying oven at a temperature below the decomposition temperature of

barium hydroxide).

Once the solvent has evaporated, dry the residue in an oven at a suitable temperature

(e.g., 105 °C) until a constant weight is achieved.

Cool the evaporating dish in a desiccator to room temperature before each weighing to

prevent absorption of atmospheric moisture.

Record the final weight of the evaporating dish with the dry barium hydroxide.

Calculation:

The solubility (S) in grams of Ba(OH)₂ per 100 g of water can be calculated using the following

formula:

S = (mass of residue / mass of water) * 100

Where:

mass of residue = (final weight of dish + residue) - (initial weight of empty dish)

mass of water = (weight of dish + solution) - (final weight of dish + residue)

Titrimetric Method
The titrimetric method relies on the basic nature of barium hydroxide. A saturated solution of

barium hydroxide is titrated with a standardized acid solution to determine its concentration,
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from which the solubility can be calculated.

Materials and Apparatus:

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O)

Deionized water

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Phenolphthalein indicator

Thermostatic water bath

Conical flasks with stoppers

Filter funnel and filter paper

Volumetric pipette (e.g., 25 mL)

Burette

Magnetic stirrer and stir bar

Procedure:

Preparation of Saturated Solution:

Prepare a saturated solution of barium hydroxide in the same manner as described in the

gravimetric method (Section 3.1, step 1).

Sample Collection and Preparation:

Filter the saturated solution at the experimental temperature to remove undissolved solid.

Accurately pipette a known volume (e.g., 25 mL) of the clear filtrate into a clean conical

flask.
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Add 2-3 drops of phenolphthalein indicator to the flask. The solution will turn pink due to

the alkaline nature of barium hydroxide.

Titration:

Fill a clean burette with the standardized hydrochloric acid solution and record the initial

volume.

Titrate the barium hydroxide solution with the HCl solution while continuously stirring the

flask.

The endpoint is reached when the pink color of the solution just disappears. Record the

final volume of the HCl solution used.

Repeat the titration at least two more times to ensure concordant results.

Calculation:

The molarity of the barium hydroxide solution (M_Ba(OH)₂) can be calculated using the titration

data and the stoichiometry of the reaction:

Ba(OH)₂ + 2HCl → BaCl₂ + 2H₂O

The formula for calculation is:

M_Ba(OH)₂ = (M_HCl * V_HCl) / (2 * V_Ba(OH)₂)

Where:

M_HCl = Molarity of the HCl solution

V_HCl = Volume of the HCl solution used in the titration

V_Ba(OH)₂ = Volume of the barium hydroxide solution taken for titration

The solubility in g/100 g of water can then be calculated from the molarity.

Experimental Workflow and Logical Relationships
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The following diagrams illustrate the logical workflow for determining the solubility of barium
hydroxide hydrate and the relationship between key experimental parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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